![molecular formula C12H14Cl2N2O B1484980 (4-(Pyridin-2-yloxy)phenyl)methanamine dihydrochloride CAS No. 2034621-68-4](/img/structure/B1484980.png)
(4-(Pyridin-2-yloxy)phenyl)methanamine dihydrochloride
Overview
Description
“(4-(Pyridin-2-yloxy)phenyl)methanamine dihydrochloride” is a chemical compound with the CAS Number: 2034621-68-4 . It has a molecular weight of 273.16 .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C12H12N2O.2ClH/c13-9-10-4-6-11(7-5-10)15-12-3-1-2-8-14-12;;/h1-8H,9,13H2;2*1H
. This code provides a standard way to encode the compound’s molecular structure. Physical And Chemical Properties Analysis
“this compound” is a solid compound . Its molecular formula is C12H14Cl2N2O, and it has a molecular weight of 273.15 g/mol.Scientific Research Applications
Catalysis
- Synthesis of Unsymmetrical NCN′ and PCN Pincer Palladacycles : These derivatives have been synthesized and shown good activity and selectivity in catalytic applications where the palladacycle remains in the Pd(II) state (Roffe et al., 2016).
Cellular Imaging and Photocytotoxicity
- Iron(III) Catecholates for Cellular Imaging and Photocytotoxicity : These complexes showed unprecedented photocytotoxicity in red light to various cell lines and were ingested in the nucleus of cells, interacting favorably with DNA (Basu et al., 2014).
Anticonvulsant Agents
- Heterocyclic Schiff Bases as Potential Anticonvulsant Agents : A series of novel schiff bases of 3-aminomethyl pyridine have been synthesized and screened for anticonvulsant activity, showing significant seizures protection (Pandey & Srivastava, 2011).
Kinase Inhibition
- Discovery of a Selective and Orally Efficacious Inhibitor of the Met Kinase Superfamily : This compound demonstrated complete tumor stasis in a Met-dependent human gastric carcinoma xenograft model following oral administration (Schroeder et al., 2009).
Antiosteoclast Activity
- Synthesis and Antiosteoclast Activity of Di(1‐oxo/thioxoperhydro‐1λ5‐[1,3,2] diazaphospholo [1,5‐a]pyridine‐1‐yl) (4‐substituted phenyl) Boronates : These compounds showed moderate to high antiosteoclast and osteoblast activity (Reddy et al., 2012).
Serotonin Receptor Agonism
- Novel Aryloxyethyl Derivatives as 5-HT1A Receptor-Biased Agonists with Antidepressant-like Activity : These compounds displayed high selectivity in various assays and showed highly potent antidepressant-like activity (Sniecikowska et al., 2019).
Properties
IUPAC Name |
(4-pyridin-2-yloxyphenyl)methanamine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O.2ClH/c13-9-10-4-6-11(7-5-10)15-12-3-1-2-8-14-12;;/h1-8H,9,13H2;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPNHCJBXPLOHNN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)OC2=CC=C(C=C2)CN.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14Cl2N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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